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Compound of Interest

Compound Name: Bismuth-205

Cat. No.: B1240522 Get Quote

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical, procedural guidance for the safe handling and disposal of

Bismuth-205 (²⁰⁵Bi), a radionuclide with significant applications in research and medicine.

Adherence to these protocols is essential to ensure the safety of laboratory personnel and the

environment.

Bismuth-205 is a cyclotron-produced radionuclide that decays by electron capture and

positron (β+) emission with a half-life of 15.31 days. Its decay is accompanied by the emission

of gamma (γ) radiation, which necessitates specific personal protective equipment (PPE) and

handling procedures to mitigate radiation exposure.

Radiological Properties of Bismuth-205
A summary of the key radiological data for Bismuth-205 is presented below. This information is

fundamental for understanding the associated hazards and for designing appropriate safety

measures.
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Property Value

**Half-life (T₁⸝₂) ** 15.31 days

Decay Modes Electron Capture, Positron (β+) Emission

Primary Gamma Ray Energies (MeV) &

Intensities (%)

0.703 (31.1%), 0.579 (5.4%), 0.570 (4.3%),

1.764 (3.1%)

Mean Photon Energy (MeV) 1.6913

Mean Electron Energy (MeV) 0.03459

Personal Protective Equipment (PPE) and Shielding
The primary radiological hazard associated with Bismuth-205 is external exposure to gamma

radiation. The principles of time, distance, and shielding are paramount in minimizing dose.

Standard Laboratory PPE
When handling any chemical, including solutions of Bismuth-205, standard laboratory PPE is

required:

Safety glasses with side shields.

Laboratory coat.

Impermeable gloves (e.g., nitrile gloves).[1][2]

Radiological Shielding
Due to the emission of high-energy gamma rays, additional shielding is mandatory when

working with Bismuth-205. The required thickness of shielding material depends on the activity

of the source and the energy of the gamma radiation. The following tables provide the half-

value layer (HVL) and tenth-value layer (TVL) for common shielding materials at energies

relevant to Bismuth-205. The HVL is the thickness of material required to reduce the radiation

intensity by half, while the TVL reduces it to one-tenth.

Shielding Data for Bismuth-205 Gamma Emissions

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1240522?utm_src=pdf-body
https://www.benchchem.com/product/b1240522?utm_src=pdf-body
https://www.nrc.gov/docs/ml1122/ML11229A721.pdf
https://research.columbia.edu/radioactive-waste-guidelines
https://www.benchchem.com/product/b1240522?utm_src=pdf-body
https://www.benchchem.com/product/b1240522?utm_src=pdf-body
https://www.benchchem.com/product/b1240522?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1240522?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gamma Energy
(MeV)

Shielding Material
Half-Value Layer
(HVL)

Tenth-Value Layer
(TVL)

~0.7 MeV Lead (Pb) ~8 mm ~26 mm

Concrete ~48 mm ~159 mm

~1.8 MeV Lead (Pb) ~15 mm ~50 mm

Concrete ~76 mm ~252 mm

Note: These values are interpolated from available data for similar gamma energies and should

be used as a conservative estimate. Always use a calibrated survey meter to confirm dose

rates.

Practical Shielding Recommendations:

Work with Bismuth-205 behind lead shielding (L-block) of appropriate thickness.

Use lead bricks to create additional shielding around the work area as needed.

Store stock solutions and waste in lead containers ("pigs").

Experimental Protocol: Handling an Unsealed
Bismuth-205 Source
This protocol outlines the essential steps for safely handling an unsealed source of Bismuth-
205 in a typical laboratory setting.

Preparation and Pre-Work Survey
Designate a Work Area: Cordon off a specific area for radioactive work, preferably within a

fume hood. Cover the work surface with absorbent paper.

Assemble Materials: Gather all necessary equipment, including PPE, shielding, handling

tools (tongs, forceps), and waste containers.
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Perform a Background Survey: Use a calibrated radiation survey meter (e.g., a Geiger-Müller

counter) to measure the background radiation level in the work area. Record this value in

your laboratory notebook.

Handling the Radionuclide
Don PPE: Put on your lab coat, safety glasses, and two pairs of gloves.

Introduce the Source: Place the shielded container with the Bismuth-205 stock solution

behind the L-block.

Perform Aliquoting: Using remote handling tools, open the stock vial and transfer the

required amount of the radioactive solution to a new container.

Monitor for Contamination: Frequently monitor your gloves and the work area for any spills or

contamination during the procedure. If contamination is detected on your outer gloves,

remove and dispose of them in the designated radioactive waste container and put on a new

pair.

Post-Procedure and Decontamination
Secure the Source: Tightly cap the stock solution and all samples containing Bismuth-205
and place them in shielded containers.

Clean the Work Area: Carefully fold the absorbent paper inwards and dispose of it in the

solid radioactive waste container. Clean the work surface with a suitable decontamination

solution.

Final Survey: Perform a thorough survey of the work area, your hands (with gloves on), and

your lab coat. The readings should be at or near background levels.

Remove PPE: Remove your gloves and lab coat and place them in the appropriate

receptacles. Wash your hands thoroughly.
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Preparation Handling Post-Procedure

Designate Work Area Assemble Materials & Shielding Perform Background Survey Don PPE Introduce Source Behind Shielding Aliquot Radionuclide Monitor for Contamination Secure Source Clean & Decontaminate Work Area Perform Final Survey Remove PPE & Wash Hands

Click to download full resolution via product page

Caption: A logical workflow for handling unsealed Bismuth-205.

Operational and Disposal Plan
Due to its relatively short half-life, Bismuth-205 is a good candidate for decay-in-storage (DIS).

[3] This means that the radioactive waste can be stored securely until it has decayed to

background levels, at which point it can be disposed of as non-radioactive waste. A minimum of

10 half-lives (approximately 153 days for Bismuth-205) is typically required for decay-in-

storage.[4]

Waste Segregation
Proper segregation of radioactive waste is crucial. At the point of generation, waste should be

separated into the following categories:

Dry Solid Waste: Gloves, absorbent paper, plasticware.

Liquid Waste: Aqueous solutions. Note: Do not mix with hazardous chemical waste if

possible.

Sharps Waste: Needles, pipette tips.

Step-by-Step Disposal Procedure
Collection:

Place waste into clearly labeled, dedicated containers for each waste stream.

The containers should be shielded appropriately, especially for liquid waste which may

contain higher concentrations of the radionuclide.
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Attach a radioactive waste tag to each container, detailing the isotope (²⁰⁵Bi), the initial

activity and date, and the laboratory of origin.

Decay-in-Storage:

Move the sealed and labeled waste containers to a designated and secure radioactive

waste storage area.

This area should be posted with a "Caution - Radioactive Materials" sign.

Maintain a logbook for all stored waste, tracking the date of storage and the calculated

date when it will have decayed for at least 10 half-lives.

Final Disposal:

After the 10 half-life period has passed, survey each waste container with a calibrated

survey meter in a low-background area.

If the readings are indistinguishable from background, the waste can be disposed of as

non-radioactive.

Before disposal, all radioactive labels must be defaced or removed.

Record the final survey results, the date of disposal, and the name of the individual

performing the survey in the logbook.

If the waste is still above background levels, it must be stored for a longer period and re-

surveyed.
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Caption: A step-by-step plan for the disposal of Bismuth-205 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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